Cas no 120464-79-1 ((4-formylphenyl) 2-methylpropanoate)

(4-formylphenyl) 2-methylpropanoate structure
120464-79-1 structure
Product Name:(4-formylphenyl) 2-methylpropanoate
CAS No:120464-79-1
MF:C11H12O3
MW:192.211183547974
CID:1209705
PubChem ID:17883908
Update Time:2025-04-20

(4-formylphenyl) 2-methylpropanoate Chemical and Physical Properties

Names and Identifiers

    • (4-formylphenyl) 2-methylpropanoate
    • 4-FORMYLPHENYL 2-METHYLPROPANOATE
    • 120464-79-1
    • DTXSID60591464
    • AKOS006242942
    • SCHEMBL1665627
    • 4-Formylphenyl2-methylpropanoate
    • MDL: MFCD09754292
    • Inchi: 1S/C11H12O3/c1-8(2)11(13)14-10-5-3-9(7-12)4-6-10/h3-8H,1-2H3
    • InChI Key: OMUMEEXBNHJTLD-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(C=O)=CC=1)C(C(C)C)=O

Computed Properties

  • Exact Mass: 192.078644241g/mol
  • Monoisotopic Mass: 192.078644241g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 203
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 43.4Ų
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